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Compound of Interest

Compound Name: MI-136

Cat. No.: B560163

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and experimental use of
MI-136, a potent inhibitor of the menin-Mixed Lineage Leukemia (MLL) protein-protein
interaction.

Introduction to MI-136

MI-136 is a small molecule inhibitor that specifically targets the interaction between menin and
MLL, a crucial driver in certain types of leukemia and other cancers.[1][2][3][4][5] By disrupting
this interaction, MI-136 can modulate gene expression and inhibit the proliferation of cancer
cells, making it a valuable tool for research and a potential therapeutic agent.[5][6] It has been
shown to block Androgen Receptor (AR) signaling and has demonstrated efficacy in preclinical
models of castration-resistant prostate cancer and endometrial cancer.[3][5][6]

Physicochemical Properties and Solubility

Proper dissolution of MI-136 is critical for accurate and reproducible experimental results. The
following table summarizes its key physicochemical properties and solubility.
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Property Value Source
CAS Number 1628316-74-4 [21[7]
Molecular Formula C23H21F3NeS [21[7]
Molecular Weight 470.52 g/mol [2]
Appearance Crystalline solid [7]
Solubility in DMSO > 31 mg/mL [8]
Solubility in Ethanol 10 mg/mL [7]
Solubility in DMF 1 mg/mL [7]
Solubility in Water Insoluble [5]

Preparation of Stock Solutions

For most in vitro and cell-based assays, a concentrated stock solution of MI-136 in a suitable

organic solvent is required. Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing high-concentration stock solutions.

Materials:

MI-136 powder

Sterile, nuclease-free microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol for Preparing a 10 mM DMSO Stock Solution:

o Calculate the required mass of MI-136:

o Molecular Weight (MW) of MI-136 = 470.52 g/mol

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)
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o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = 10 mmol/L * 1 L/2000 mL * 470.52 g/mol * 1 mL = 0.0047052 g = 4.7052 mg

o Accurately weigh out approximately 4.71 mg of MI-136 powder.

e Dissolution:
o Add the weighed MI-136 to a sterile microcentrifuge tube.
o Add 1 mL of anhydrous DMSO to the tube.

o Vortex the solution thoroughly until the MI-136 is completely dissolved. Gentle warming
(e.g., in a 37°C water bath for a few minutes) can aid dissolution if necessary.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C for long-term storage (months to years) or at 4°C for
short-term storage (days to weeks).[2]

Experimental Protocols
In Vitro Cell-Based Proliferation Assay

This protocol describes a general method for assessing the effect of MI-136 on the proliferation
of cancer cell lines.

Materials:

Cancer cell line of interest (e.g., VCaP, LNCaP, 22RV1 for prostate cancer studies)[5]

Complete cell culture medium

MI-136 stock solution (10 mM in DMSO)

96-well cell culture plates
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o Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo®)
» Plate reader
Protocol:
o Cell Seeding:
o Trypsinize and count the cells.

o Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of
complete medium.

o Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2 to allow for cell
attachment.

e Compound Treatment:

o Prepare serial dilutions of the MI-136 stock solution in complete cell culture medium to
achieve the desired final concentrations (e.g., 0-20 uM).[3] Remember to include a vehicle
control (DMSO at the same final concentration as the highest MI-136 concentration).

o Carefully remove the medium from the wells and add 100 pL of the medium containing the
different concentrations of MI-136 or vehicle control.

o Incubate the plate for 24-72 hours at 37°C and 5% CO-2.[3]
o Cell Viability Assessment:

o After the incubation period, add the cell proliferation reagent to each well according to the
manufacturer's instructions.

o Incubate for the recommended time.

o Measure the absorbance or luminescence using a plate reader at the appropriate
wavelength.

o Data Analysis:
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o Subtract the background reading (medium only).
o Normalize the results to the vehicle-treated control cells.

o Plot the cell viability against the MI-136 concentration and determine the Glso or ICso value
using appropriate software (e.g., GraphPad Prism).

Androgen Receptor (AR) Signaling Assay

This protocol is designed to investigate the effect of MI-136 on androgen-induced gene
expression.

Materials:

AR-positive prostate cancer cell line (e.g., VCaP)[5]
o DMEM with 5% charcoal-stripped serum (CSS)

e MI-136 stock solution (10 mM in DMSO)

¢ Dihydrotestosterone (DHT)

» RNA isolation kit

e (RT-PCR reagents and instrument

Protocol:

o Cell Culture and Serum Starvation:

o Culture VCaP cells to 70-80% confluency.

o Replace the regular growth medium with DMEM containing 5% CSS and the desired
concentration of MI-136 (e.g., 5 uM) or vehicle control.[5]

o Incubate for 48 hours to serum starve the cells and allow for MI-136 treatment.[5]

¢ Hormone Stimulation:
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o After the starvation period, stimulate the cells with 10 nM DHT for 12 hours.[5] Include a
non-stimulated control.

o Gene Expression Analysis:

[¢]

Isolate total RNA from the cells using a commercial Kit.

[e]

Perform reverse transcription to synthesize cDNA.

o

Analyze the expression of AR target genes (e.g., PSA, TMPRSS2) by gRT-PCR.

[¢]

Normalize the expression levels to a housekeeping gene (e.g., GAPDH).

Signaling Pathways and Workflows
MI-136 Mechanism of Action
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Caption: MI-136 inhibits the interaction between Menin and MLL in the nucleus.

Experimental Workflow for Cell Proliferation Assay
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Caption: Workflow for assessing cell proliferation in response to MI-136 treatment.
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Caption: Inhibition of Menin-MLL by MI-136 disrupts AR signaling and cell growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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